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Executive Summary & Molecule Profile

Z-Gly-Pro-Ala-OH (CAS: 5891-41-8) is a synthetic N-protected tripeptide derivative widely
utilized as a substrate for proteolytic enzymes, specifically collagenases (e.g., from Clostridium
histolyticum) and prolyl oligopeptidases. The N-terminal Carbobenzoxy (Z or Cbz) group
confers significant hydrophobicity and resistance to aminopeptidase degradation, while the C-
terminal free acid allows for specific carboxyl-end interactions or further derivatization.

This guide defines the rigorous handling conditions required to prevent spontaneous
hydrolysis, racemization, and aggregation, ensuring experimental reproducibility in enzymatic
assays and peptide synthesis.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Parameter Specification

Chemical Name N-(Benzyloxycarbonyl)-glycyl-L-prolyl-L-alanine
Sequence Z-Gly-Pro-Ala-OH

CAS Number 5891-41-8

Molecular Formula C18H23N306

Molecular Weight 377.39 g/mol

pKa (Predicted) ~3.7 (Carboxyl group)

Physical State White to off-white lyophilized powder

Soluble in DMSO, DMF, Ethanol; Sparingly

Solubilit
Y soluble in water

Solid-State Stability & Storage

In its lyophilized solid form, Z-Gly-Pro-Ala-OH is chemically stable for 2—-3 years if protected

from moisture and thermal stress. The primary degradation risks in the solid state are

hygroscopic clumping and slow hydrolysis due to trapped moisture.

Protocol A: Long-Term Storage (Solid)

Temperature: Store at -20°C. (Storage at -80°C is acceptable but unnecessary for the solid
powder).

Atmosphere: The vial must be tightly sealed. Usage of a desiccator is mandatory when
warming to room temperature to prevent condensation.

Container: Amber glass or high-quality polypropylene to minimize light exposure, although
the Z-group is relatively photostable compared to fluorophores.
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Expert Insight: The Z-group is stable to mild bases and nucleophiles but can be removed by
strong acids (HBr/AcOH) or catalytic hydrogenolysis. Therefore, ensure the storage
environment is free of volatile acid vapors (e.g., HCI, TFA) which could prematurely deprotect

the N-terminus.

Solution Stability & Reconstitution

Peptides are inherently unstable in solution. The Z-Gly-Pro-Ala-OH molecule presents a
specific challenge: the Z-group increases hydrophobicity, making direct dissolution in aqueous
buffers difficult and prone to precipitation or micelle formation, which alters apparent enzyme

kinetics.

Solvent Compatibility Matrix
Solvent Solubility Rating Stability (at -20°C) Recommended Use
DMSO (Anhydrous) Excellent (>50 mM) High (6 months) Primary Stock Solvent
DMF Good Moderate Alternative Stock
Ethanol Good Moderate Secondary Choice
Water/PBS Poor (<1 mM) Low (Days) Working Solution Only

Protocol B: Reconstitution and Aliquoting

Objective: Create a stable stock solution that minimizes freeze-thaw cycles.

o Equilibration: Allow the lyophilized vial to reach room temperature (approx. 30 mins) inside a
desiccator before opening. Failure to do this causes water condensation on the powder,
accelerating hydrolysis.

e Primary Solubilization: Dissolve the peptide in 100% Anhydrous DMSO to a concentration of
10-50 mM. Vortex gently until the solution is perfectly clear.
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o Why DMSO? It prevents bacterial growth and suppresses hydrolytic activity compared to
agueous buffers.

 Aliquoting: Immediately divide the stock into single-use aliquots (e.g., 20-50 pL) in low-
binding microcentrifuge tubes.

o Storage: Freeze aliquots at -20°C or -80°C.
o Shelf Life: 6 months at -20°C; 1 year at -80°C.

o Freeze-Thaw Limit: Maximum 3 cycles.

Protocol C: Preparing the Working Solution

Objective: Prepare the substrate for an enzymatic assay (e.g., Collagenase activity).

Thaw one DMSO stock aliquot.

Dilute dropwise into the assay buffer (e.qg., Tris-HCI pH 7.4 + CaClz) while vortexing.

Final Concentration: Typically 0.5 mM — 2.0 mM.

Stability Window: Use within 4 hours at room temperature. Discard unused working solution.

Degradation Mechanisms & QC

Understanding how the molecule fails is critical for troubleshooting.

Primary Degradation Pathways

o Hydrolysis: The peptide bonds (Gly-Pro and Pro-Ala) are susceptible to spontaneous
hydrolysis in aqueous solution, accelerated by high pH (>8.5) or high temperature (>37°C).

e Racemization: The C-terminal Alanine is chiral. Prolonged exposure to basic conditions can
cause racemization (L-Ala

D-Ala), rendering the substrate unrecognizable to stereospecific enzymes.
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¢ Precipitation: Upon dilution into aqueous buffer, "invisible" micro-precipitates can form if the
concentration is too high, leading to erratic absorbance readings.

Visualization: Storage & Handling Logic
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Figure 1: Decision tree for the reconstitution and storage of Z-Gly-Pro-Ala-OH to maximize
shelf-life.
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Quality Control (HPLC Method)

To verify the integrity of an old stock, use the following Reverse-Phase HPLC conditions:

Column: C18 Analytical (5 pm, 4.6 x 150 mm).

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 214 nm (peptide bond) and 254 nm (Z-group aromatic ring).

Acceptance Criteria: Single peak >95% purity. New peaks at earlier retention times indicate
hydrolysis fragments (e.g., Z-Gly-Pro-OH or free Ala).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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